![molecular formula C16H13FN2O2S B2598885 N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide CAS No. 313403-84-8](/img/structure/B2598885.png)
N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide, also known as EF24, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications. EF24 is a member of the benzothiazole family and has been shown to possess anti-inflammatory, anti-cancer, and neuroprotective properties.
Scientific Research Applications
Antibacterial Activity
This compound has been synthesized and investigated for its antibacterial activity . The research suggests that it displays potent antibacterial activity against both Gram-negative and Gram-positive bacteria . The compound, in conjunction with cell-penetrating octaarginine, shows a distinctive mode of action that is not the simple sum total of its constituent components .
Anticancer Activity
The compound has also been associated with potential anticancer activity . It has the extraordinary capacity to control a variety of cellular pathways, and its potential for selective anticancer activity can be explored .
Drug Discovery
The compound is used in drug discovery due to its unique properties. It contributes to advancements in this field, aiding in the development of new therapeutic agents.
Materials Science
In the field of materials science, the compound is recognized for its versatility. It can be used in the synthesis of new materials with unique properties.
Biochemistry
In biochemistry, the compound is used for various applications. Its unique properties make it suitable for biological studies, contributing to our understanding of biochemical processes.
Hybrid Antimicrobials
The compound is used in the synthesis of hybrid antimicrobials . These are promising therapeutic strategies that combine the effect of two or more agents .
Mechanism of Action
Target of Action
N-(4-ethoxybenzo[d]thiazol-2-yl)-2-fluorobenzamide is a synthetic compound that has been investigated for its antibacterial activity Similar compounds that combine thiazole and sulfonamide groups have shown antibacterial activity .
Mode of Action
It has been suggested that similar compounds exhibit antibacterial activity by interacting with bacterial cells .
Biochemical Pathways
Similar compounds have been found to exhibit antibacterial activity, suggesting that they may affect pathways related to bacterial growth and survival .
Result of Action
Similar compounds have been found to display potent antibacterial activity against both gram-negative and gram-positive bacteria .
properties
IUPAC Name |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2O2S/c1-2-21-12-8-5-9-13-14(12)18-16(22-13)19-15(20)10-6-3-4-7-11(10)17/h3-9H,2H2,1H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDMNSRFRBGCKEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.